molecular formula C23H25N3O B3911200 N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

Cat. No. B3911200
M. Wt: 359.5 g/mol
InChI Key: IWVMDVXYTFEKCN-JJIBRWJFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as MNPA, and it is a piperazine derivative that has been synthesized through a specific method. The purpose of

Mechanism of Action

The mechanism of action of MNPA is not fully understood, but it has been shown to act as a dopamine D2 receptor agonist. This means that it binds to the dopamine D2 receptor and activates it, leading to downstream effects that are beneficial for the treatment of neurological disorders.
Biochemical and Physiological Effects:
MNPA has been shown to have various biochemical and physiological effects, including the activation of the dopamine D2 receptor, which leads to the release of dopamine in the brain. This neurotransmitter is responsible for various functions, including movement control, reward, and motivation. MNPA has also been shown to have anxiolytic and antidepressant effects, which make it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments, including its high affinity for the dopamine D2 receptor, which makes it a potential candidate for the development of new drugs. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of MNPA, including the development of new compounds based on its scaffold, the optimization of its synthesis method, and the investigation of its potential applications in the treatment of neurological disorders. Further studies are also needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, MNPA is a chemical compound that has potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. Its synthesis method has been optimized to produce high yields, and it has been shown to have an affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of neurological disorders. Further studies are needed to fully understand its mechanism of action and potential side effects, but MNPA has the potential to be a valuable tool for scientific research.

Scientific Research Applications

MNPA has been found to have potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, MNPA has been shown to have an affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease. In pharmacology, MNPA has been shown to have potential as a lead compound for the development of new drugs that target the dopamine D2 receptor. In medicinal chemistry, MNPA has been used as a scaffold for the development of new compounds with improved pharmacological properties.

properties

IUPAC Name

(E)-1-(3-methoxyphenyl)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanimine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H25N3O/c1-27-22-10-4-6-19(16-22)17-24-26-14-12-25(13-15-26)18-21-9-5-8-20-7-2-3-11-23(20)21/h2-11,16-17H,12-15,18H2,1H3/b24-17+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWVMDVXYTFEKCN-JJIBRWJFSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C=NN2CCN(CC2)CC3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=CC(=C1)/C=N/N2CCN(CC2)CC3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(E)-(3-methoxyphenyl)methylidene]-4-(1-naphthylmethyl)-1-piperazinamine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine
Reactant of Route 2
Reactant of Route 2
N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine
Reactant of Route 4
Reactant of Route 4
N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine
Reactant of Route 5
N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine
Reactant of Route 6
Reactant of Route 6
N-(3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.